5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile
• InChI: InChI=1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,1-4H3
• InChI Key: LKRPJAKTFWEYGA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(S2)C#N
• Molecular Formula: C11H14BNO2S
• DSSTOX Substance ID: DTXSID20672329
• Molecular Weight: 235.11 g/mol
• CAS RN: 676501-85-2

Description

The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. It also contains a tetramethyl-1,3,2-dioxaborolane group. This group is a boron-containing compound that is often used in organic synthesis.

Chemical Reactions Analysis

The tetramethyl-1,3,2-dioxaborolane group can participate in various reactions. For example, it can be used in borylation reactions at the benzylic C-H bond of alkylbenzenes. It can also be used in hydroboration of alkyl or aryl alkynes and alkenes.

Physical And Chemical Properties Analysis

The tetramethyl-1,3,2-dioxaborolane group has a boiling point of 42-43 °C/50 mmHg and a density of 0.882 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Structural Analysis

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile and related compounds are synthesized through multi-step reactions, with confirmation of their structures through various spectroscopic methods including FTIR, NMR, and mass spectrometry. These compounds, particularly boric acid ester intermediates with benzene rings, have been characterized through single crystal X-ray diffraction, offering insight into their molecular structures and conformational analyses. Density Functional Theory (DFT) is used for further molecular structure calculations, providing a deep understanding of the physicochemical properties of these compounds (Huang et al., 2021).

Application in Solar Cells

• These compounds are utilized in the design of solution-processable small molecules for bulk-heterojunction solar cells. For instance, molecules incorporating rigidified thiophenes and a cyanopyridone acceptor unit have shown potential in enhancing intramolecular charge transfer and reducing band gaps, leading to improved power conversion efficiencies in photovoltaic devices (Gupta et al., 2015).

Electrochromic Properties

• Thiophene-carbonitrile derivatives, including those related to 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbonitrile, have been synthesized and investigated for their electrochromic properties. These compounds have been used to create homopolymers and co-polymers, showing distinct electrochromic properties significant for electronic display and color-changing applications (Abaci et al., 2016).

Photophysical Properties

• The photophysical properties of derivatives of thiophene-carbonitrile have been studied extensively. These compounds show significant solvatochromic behavior, indicating their potential use in applications that rely on the interaction of light with matter, such as sensors and optical devices (Dappour et al., 2019).

Synthesis of New Pharmaceuticals and Odorants

• The compound's derivatives have been used as building blocks in the synthesis of biologically active compounds and odorants. This includes its use in the alternative synthesis of retinoid agonists, demonstrating its potential in pharmaceutical applications (Büttner et al., 2007).

Microwave-Assisted Synthesis

• Microwave-assisted synthesis techniques have been employed to create N-substituted benzimidazoles using 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbonitrile. This method showcases the compound's role in facilitating more efficient and rapid chemical syntheses (Rheault et al., 2009).

Suzuki Coupling Applications

• It's used in Suzuki coupling reactions for synthesizing polyalkylthiophenes. The compound’s derivatives provide a crucial role in forming regioregular polyalkylthiophenes, important in materials science and electronic applications (Liversedge et al., 2006).

Semiconducting Polymers Synthesis

• This compound serves as a precursor in synthesizing naphtho[1,2-c:5,6-c']bis[1,2,5]thiadiazole-based donor–acceptor copolymers, which are important in the development of high-performance semiconducting polymers (Kawashima et al., 2013).

Safety and Hazards

The tetramethyl-1,3,2-dioxaborolane group is highly flammable and can produce flammable gases when in contact with water. It should be stored in a dry place in a closed container.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine , are often used in the synthesis of various pharmaceuticals and chemical intermediates .

Mode of Action

Similar compounds like 4,4,5,5-tetramethyl-1,3,2-dioxaborolane are known to be used for borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They can also participate in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

Biochemical Pathways

Similar compounds are known to participate in various chemical reactions, such as borylation and hydroboration, which can lead to the formation of various complex organic compounds .

Result of Action

The compound’s ability to participate in various chemical reactions suggests that it could potentially be used to synthesize a wide range of organic compounds .